Cas no 80444-71-9 (2H-Pyrrol-2-one, 1-ethyl-5-heptyl-1,3-dihydro-)

• Product name: 2H-Pyrrol-2-one, 1-ethyl-5-heptyl-1,3-dihydro-
• CAS No: 80444-71-9
• MF: C₁₃H₂₃NO
• MW: 209.32782
• CID: 705615
• PubChem ID: 12771044

2H-Pyrrol-2-one, 1-ethyl-5-heptyl-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one, 1-ethyl-5-heptyl-1,3-dihydro-
• 1-ethyl-5-heptyl-3H-pyrrol-2-one
• DTXSID50509457
• 80444-71-9
• 1-Ethyl-5-heptyl-1,3-dihydro-2H-pyrrol-2-one

• Inchi： InChI=1S/C13H23NO/c1-3-5-6-7-8-9-12-10-11-13(15)14(12)4-2/h10H,3-9,11H2,1-2H3
• InChI Key： YGURMLWMTAOMSM-UHFFFAOYSA-N
• SMILES： CCCCCCCC1=CCC(=O)N1CC

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų